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Compound of Interest

Compound Name: Biotinyl-Somatostatin-14

Cat. No.: B582831

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Biotinyl-Somatostatin-14. The following

procedures for handling, storage, and disposal are designed to ensure a safe laboratory
environment.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is essential to minimize exposure and ensure
personal safety when handling Biotinyl-Somatostatin-14. The following table summarizes the
recommended PPE based on general guidance for peptides and the safety data sheet for
Somatostatin.
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Protection Type

Specification Standard Rationale

Respiratory Protection

To be used during all
Approved mask with a open handling to
PP EN 149 P 9
P3 particle filter. avoid inhalation of

dust particles.[1]

Hand Protection

To prevent skin
contact. Itis
recommended to
Protective gloves change gloves
o EN 374 ) ) o
(e.g., nitrile rubber). immediately if spilled
on, as breakthrough
time data is

unavailable.[1]

) - To protect eyes from
Tightly fitting safety

Eye Protection EN 166 potential contact with
goggles.
the substance.[1]
To protect skin and
Body Protection Laboratory coat. N/A clothing from

contamination.

Emergency Procedures

Immediate and appropriate action is critical in the event of accidental exposure or spillage.
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Exposure Route Procedure

) Move the affected person to fresh air. If
Inhalation . . .
symptoms persist, seek medical advice.

_ Immediately wash the contaminated area with
Skin Contact )
water and mild soap.[1]

Rinse the eyes with water or physiological

saltwater, holding the eyelids open. Remove
Eye Contact ] o )

contact lenses if present. If irritation persists,

seek medical advice.[1]

Rinse the mouth. Do not induce vomiting. Seek

Ingestion . .
medical advice.[1]
Step Action
Use personal protective equipment as detailed
1. Personal Precautions above. Avoid dust generation and ensure the
area is well-ventilated.[1]
Prevent the substance from entering drains.
2. Environmental Precautions Inform relevant authorities if necessary,
following local regulations.[1]
Sweep up the spilled material and place itin a
3. Containment and Cleaning suitable container for disposal. Flush the spill

area with plenty of water.[1]

Handling and Storage Protocol

Proper handling and storage are vital to maintain the integrity of Biotinyl-Somatostatin-14 and
ensure laboratory safety.
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Aspect Guideline

Avoid contact with skin, eyes, and clothing.

Prevent dust generation and spreading. Ensure
Safe Handling adequate ventilation, such as working in a fume

hood.[1] Take precautions against static

discharges.[1]

Store in a tightly closed original container in a
dry place at -20°C to +5°C.[1] Protect from light.
[1] For long-term storage, -20°C is

Storage ) )
recommended, with -80°C being even better.[2]
For short-term storage, 4°C in a dark place is

suitable.[2]

It is generally not recommended to store
) ) peptides after dissolution.[2] If necessary, store
Peptide Solutions ) ] ) . o
at -20°C in a sterile buffer with a slightly acidic

pH of 5-6.[2] Avoid repeated freeze-thaw cycles.

Disposal Plan

All waste materials should be handled as hazardous waste and disposed of in accordance with
local, state, and federal regulations.

Waste Type Disposal Procedure

Materials contaminated with Biotinyl-
) ) Somatostatin-14 should be placed in double,
Contaminated Materials ] o
robust plastic bags, sealed individually, and

labeled for chemical waste.[3]

Dispose of as chemical waste in a suitable,
Unused Product )
labeled container.[1]

Empty containers may retain product residue.

) Handle as hazardous waste and consult with

Empty Containers o _
your institution's waste management authority

for proper disposal procedures.[4]
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Experimental Workflow Diagram

The following diagram illustrates the standard operational workflow for handling Biotinyl-
Somatostatin-14, from receipt of the compound to its final disposal.
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Caption: Workflow for Handling Biotinyl-Somatostatin-14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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